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Compound of Interest

Compound Name: Dimethylmethoxysilane

Cat. No.: B099029

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
synthesis of dimethylmethoxysilane (CAS No. 18033-75-5). This document is intended for
researchers, scientists, and professionals in drug development and other scientific fields who

utilize organosilicon compounds.

Chemical Properties of Dimethylmethoxysilane

Dimethylmethoxysilane, also known as methoxydimethylsilane, is an organosilicon
compound with a single methoxy group attached to a dimethylsilyl group.[1] It is a colorless
liquid with a mild odor.[1] Its primary chemical reactivity stems from the silicon-methoxy bond,
which is susceptible to hydrolysis.[1]

Quantitative Data

The key physical and chemical properties of dimethylmethoxysilane are summarized in the
table below for easy reference and comparison.
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Property Value Reference
CAS Number 18033-75-5 [1]
Molecular Formula C3H100Si [1]
Molecular Weight 90.20 g/mol

Boiling Point 35°C

Appearance Colorless liquid [1]

Purity =>90%

Reactivity and Chemical Behavior

The core of dimethylmethoxysilane's chemical behavior is its reaction with water in a process
of hydrolysis and subsequent condensation. Upon exposure to moisture, the methoxy group (-
OCHs) hydrolyzes to form a silanol group (-OH) and releases methanol.[1] These resulting
dimethylsilanols are reactive intermediates that can then undergo condensation with other
silanol groups to form siloxane bonds (Si-O-Si), leading to the formation of dimers, oligomers,
and ultimately polymers.[1] This reactivity makes it a valuable precursor in the synthesis of
silicon-based materials and as a surface modifying agent.[1] It is also soluble in organic
solvents.[1]

The following diagram illustrates the hydrolysis and condensation pathway of
dimethylmethoxysilane.
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Hydrolysis and Condensation of Dimethylmethoxysilane

Hydrolysis

Condensation

Dimethylmethoxysilane Dimethylsilanol Dimethylsilanol
(CH3)2Si(H)OCHs (CHs)2Si(H)OH (CHs)2Si(H)OH

+H20 + (CHs)2Si(H)OH
- CHsOH - H20

Dimethylsilanol Disiloxane

(CHs)2Si(H)OH [(CH3)2Si(H)]20

Click to download full resolution via product page

Hydrolysis and condensation of dimethylmethoxysilane.

Synthesis of Dimethylmethoxysilane

The synthesis of dimethylmethoxysilane can be achieved through various routes. One
notable method involves the reaction of a silazane with an alcohol. A detailed experimental
protocol for the synthesis of dimethylmethoxysilane by reacting tetramethyldisilazane with
methanol is provided below, as described in U.S. Patent 5,084,589.

Experimental Protocol: Synthesis from
Tetramethyldisilazane and Methanol

This process yields dimethylmethoxysilane in near quantitative amounts by reacting
tetramethyldisilazane with methanol under conditions that facilitate the rapid removal of the
product to minimize undesired side reactions.[2]

Materials and Equipment:
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e Three-neck flask

e Heating mantle

e Magnetic stirring bar
 Addition funnel

» Two water-cooled condensers
» Collector flask

« Nitrogen gas source

o Tetramethyldisilazane (1 mole, 133 g)
e Dry methanol (2 moles, 64 g)
Procedure:

e Apparatus Setup:

o Athree-neck flask is equipped with a magnetic stirring bar and surrounded by a heating
mantle.

o An addition funnel is placed in one neck of the flask.

o A water-cooled condenser is attached to the second neck, with the outlet connected to a
collector flask.

o The collector flask is, in turn, connected to a second water-cooled condenser.

o The third neck of the reactor is used for the introduction of an inert carrier gas, such as
nitrogen.

e Reaction:

o One mole (133 g) of tetramethyldisilazane is added to the reactor flask.
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[e]

Two moles (64 g) of dry methanol are placed in the addition funnel.

o

The tetramethyldisilazane in the reactor is heated to approximately 50°C with stirring.

[¢]

A flow of nitrogen gas is initiated as an inert carrier in both the reactor and the collector.

[¢]

The methanol is added dropwise from the addition funnel to the heated
tetramethyldisilazane.

e Product Collection:
o As the reaction proceeds, the dimethylmethoxysilane product is formed and vaporized.
o The nitrogen carrier gas aids in the removal of the product vapor from the reactor.

o The vapor passes through the first condenser and into the collector flask, where it
condenses.

o The reaction is complete upon the full addition of the methanol, at which point the reactor
is essentially empty.

e Yield:

o The collected product in the collector flask is weighed. A yield of 169.8 g (95% of the
theoretical yield) has been reported for this procedure.[2]

The following diagram illustrates the experimental workflow for the synthesis of
dimethylmethoxysilane.
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Synthesis Workflow of Dimethylmethoxysilane

Apparatus Setup Reaction

Charge Reactor with Tetramethyldisilazane
Charge Addition Funnel with Methanol

:

Addition Funnel Nitrogen Source

3-Neck Flask with Stirrer and Heating Mantle Heat Reactor to 50°C and Stir
Water-Cooled Condenser 1 Initiate Nitrogen Flow
Collector Flask Add Methanol Dropwise

Product Collection

Water-Cooled Condenser 2 Product Vaporizes and is Carried by N2

Vapor Condenses in Collector Flask

Collect Liquid Product

Click to download full resolution via product page

Synthesis workflow for dimethylmethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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